Cas no 1797847-57-4 (1-(2-fluorobenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine)

• Product Name: 1-(2-fluorobenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine
• CAS No: 1797847-57-4
• MF: C₁₃H₁₈FNO₄S₂
• MW: 335.414724826813
• CID: 5374812
• Update Time: 2025-10-23

1-(2-fluorobenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)sulfonyl-3-(2-methylpropylsulfonyl)azetidine
• 1-(2-fluorobenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine

• Inchi： 1S/C13H18FNO4S2/c1-10(2)9-20(16,17)11-7-15(8-11)21(18,19)13-6-4-3-5-12(13)14/h3-6,10-11H,7-9H2,1-2H3
• InChI Key： ZQNJDWIUJNJDJT-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2F)(=O)=O)CC(S(CC(C)C)(=O)=O)C1

Additional information on 1-(2-fluorobenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine

Comprehensive Overview of 1-(2-Fluorobenzenesulfonyl)-3-(2-Methylpropanesulfonyl)azetidine (CAS No. 1797847-57-4)

1-(2-Fluorobenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine (CAS No. 1797847-57-4) is a specialized sulfonamide derivative featuring a unique azetidine core structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery. The presence of both fluorobenzenesulfonyl and isobutylsulfonyl moieties contributes to its distinct physicochemical properties, making it particularly valuable for medicinal chemistry applications.

The molecular structure of 1-(2-fluorobenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine combines the rigidity of the azetidine ring with the electronic effects of fluorine substitution, creating a scaffold with interesting potential for bioactivity modulation. Researchers have explored its use in developing kinase inhibitors and other targeted therapies, especially in oncology and inflammation-related conditions. The compound's sulfonamide groups enhance its ability to participate in key molecular interactions, while the fluorine atom improves metabolic stability – a crucial factor in drug development.

Recent studies highlight the growing importance of azetidine-containing compounds in modern drug discovery, with 1797847-57-4 representing an important example of this trend. The pharmaceutical industry has shown increased interest in such structures due to their favorable pharmacokinetic properties compared to more traditional heterocycles. When searching for "fluorinated sulfonamide azetidine derivatives" or "small molecule azetidine building blocks," researchers frequently encounter this compound as a reference material or synthetic intermediate.

The synthesis of 1-(2-fluorobenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine typically involves multi-step organic transformations, starting from commercially available azetidine precursors. The introduction of the 2-fluorobenzenesulfonyl group is particularly crucial, as it affects the compound's electronic distribution and potential binding affinities. Analytical characterization of this material generally includes NMR spectroscopy (both 1H and 13C), mass spectrometry, and HPLC purity analysis to ensure quality standards for research applications.

From a commercial perspective, CAS 1797847-57-4 has seen steady demand from contract research organizations and academic laboratories focusing on novel heterocyclic chemistry. Suppliers typically offer this compound in research quantities with detailed technical specifications, including purity levels (often ≥95% by HPLC) and appropriate storage conditions. The market for such specialized sulfonamide derivatives continues to expand as drug discovery programs increasingly target challenging biological pathways.

Environmental and safety considerations for handling 1-(2-fluorobenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during manipulation. The compound's material safety data sheet (MSDS) provides specific guidance on storage (typically at 2-8°C under inert atmosphere) and disposal procedures in compliance with regional regulations.

Emerging applications for 1797847-57-4 include its use in fragment-based drug design (FBDD) and as a template for developing PET (positron emission tomography) tracers. The fluorine atom in its structure offers potential for radiofluorination, making it attractive for imaging agent development. These cutting-edge applications align with current trends in personalized medicine and targeted therapeutics, explaining why search queries like "fluorinated azetidine PET tracers" often lead to information about this compound.

The intellectual property landscape surrounding 1-(2-fluorobenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine includes several patents describing its synthesis and potential therapeutic applications. Pharmaceutical companies have investigated its derivatives as potential treatments for various conditions, particularly where modulation of protein-protein interactions is desired. This has led to increased visibility in scientific literature and patent databases, with the compound frequently appearing in searches for "new sulfonamide-based therapeutics."

Analytical method development for CAS 1797847-57-4 represents another active area of research. Scientists have developed various HPLC and LC-MS methods to quantify this compound in complex matrices, which is essential for pharmacokinetic studies and formulation development. The presence of both sulfonamide groups and the fluorine atom creates unique challenges and opportunities for analytical chemists working with this material.

Looking forward, the scientific community anticipates continued interest in azetidine sulfonamide derivatives like 1-(2-fluorobenzenesulfonyl)-3-(2-methylpropanesulfonyl)azetidine. Their combination of structural features addresses several contemporary challenges in drug discovery, including improving oral bioavailability and target selectivity. As research into protein degradation technologies (such as PROTACs) advances, compounds with this structural motif may find new applications as linker components or warhead carriers.

For researchers seeking detailed technical information about 1797847-57-4, reputable chemical suppliers typically provide comprehensive characterization data, including spectroscopic profiles and solubility information. The compound's growing importance is reflected in its increasing appearance in chemical catalogs and custom synthesis offerings, particularly for organizations focused on innovative medicinal chemistry platforms.